Solid-state caging of 1,10-phenanthroline π–π stacked dimers by calix[4]arene dihydroxyphosphonic acid
Chemical Communications Pub Date: 2004-03-30 DOI: 10.1039/B315600C
Abstract
The calix[4]arene dihydroxyphosphonic acid–1,10-phenanthroline complex shows caging of the guest molecules as a π–π stacked dimer in a cavity formed by intermolecular hydrogen bonds and aromatic walls formed by the
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